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Compound of Interest

Compound Name:

(3-Chloro-2-

hydroxypropyl)trimethylammonium

chloride

Cat. No.: B057303 Get Quote

An In-depth Technical Guide to the Safety and Handling of (3-Chloro-2-
hydroxypropyl)trimethylammonium chloride (CHPTAC)

This document provides a comprehensive overview of the safety, handling, and toxicological

profile of (3-Chloro-2-hydroxypropyl)trimethylammonium chloride (CHPTAC), also known

as Quat 188. It is intended for researchers, scientists, and professionals in drug development

and other technical fields who may work with this compound.

Chemical Identification
Chemical Name: (3-Chloro-2-hydroxypropyl)trimethylammonium chloride

Synonyms: CHPTAC, Quat 188, Cationic Reagent, PTAC 1881[1][2][3]

CAS Number: 3327-22-8[1][4]

Molecular Formula: C₆H₁₅Cl₂NO[1][4][5]

Hazard Identification and Classification
CHPTAC is classified as a hazardous substance. The primary concerns are its potential

carcinogenicity and its environmental impact. Direct contact may also cause mild irritation to

the skin or eyes[6].
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Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Carcinogenicity Category 2
H351: Suspected of causing

cancer[2][5][7][8]

Hazardous to the aquatic

environment, long-term
Category 3

H412: Harmful to aquatic life

with long lasting effects[2][5][8]

Under alkaline conditions, CHPTAC can transform into the corresponding epoxide, 2,3-

Epoxypropyltrimethylammonium chloride, which is noted as being highly skin-sensitizing and

has shown carcinogenic properties in animal experiments[1][4][9].

Toxicological Data
Toxicological evaluations indicate that CHPTAC has low acute toxicity via oral and dermal

routes. However, concerns exist regarding its effects from repeated exposure and its

carcinogenic potential.

Table 2: Acute Toxicity Data

Exposure Route Species Value Reference

Oral Rat (male/female)
LD50: ~2800 mg/kg

bw
[7][10]

Oral (commercially

available solutions)
Rat

LD50: 2170 to 5184

mg/kg bw
[11]

Dermal Rat (male/female)
LD50: > 2000 mg/kg

bw
[7][10][11]

Inhalation (7-hour

exposure)
Rat

No treatment-related

effects from saturated

atmosphere

[11]

Subcutaneous Mouse LDLo: 500 mg/kg [2]
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Methodology Synopsis for Key Toxicological Studies
While full experimental protocols are not available in the provided documentation, the following

summaries outline the methodologies used in key toxicological assessments.

Acute Oral Toxicity Study in Rats:

Objective: To determine the median lethal dose (LD50) of a 20% aqueous solution of

CHPTAC.

Methodology: Groups of 5 male and 5 female rats were administered doses of 14.4, 17.3,

20.7, and 24.8 ml/kg body weight. The observation period was 14 days.

Observations: Clinical signs appeared within minutes and included lethargy, diarrhea,

tremor, and convulsions. Deaths occurred between 90 and 120 minutes post-

administration. Survivors recovered within 20 hours and showed no treatment-related

findings upon macroscopic examination[11].

Repeated Dose (28-day) Oral Study in Rats:

Objective: To assess the effects of repeated oral administration.

Methodology: Rats of both sexes were administered CHPTAC at a dose of 1085 mg/kg

body weight for 28 days.

Observations: The study resulted in slight morphological changes in the kidneys. A no-

observed-effect level (NOEL) was not established as lower doses were not tested[11].

Carcinogenicity Study in Mice:

Objective: To evaluate the carcinogenic potential of CHPTAC via dermal application.

Methodology: NMRI mice received dermal applications of CHPTAC twice weekly at dose

levels of 0, 0.018, and 0.18 ml for 89 weeks (females) and 105 weeks (males).

Observations: Minimal irritation potential was noted, with slightly increased hyperkeratosis

and acanthosis at the application site. Male mice in the high-dose group showed a
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statistically significant increase in the incidence of bronchioloalveolar tumors (adenomas

and carcinomas)[11].

Handling and Personal Protective Equipment (PPE)
Safe handling of CHPTAC requires stringent adherence to safety protocols to minimize

exposure.

Engineering Controls: Handle in a well-ventilated place[10]. Use a closed system or provide

appropriate exhaust ventilation[5][8][10]. Airtight operation is recommended[9]. A safety

shower and eyewash station should be readily available[8][12].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety spectacles or eyeshields[5][10].

Skin Protection: Wear protective gloves and suitable protective clothing[5][6][9][10]. For

significant exposure risks, a chemical protection suit is recommended[5][7][10].

Respiratory Protection: If ventilation is inadequate or when spraying, use a NIOSH-

approved respirator[5][12][13]. Evaporation at 20°C is negligible, but a harmful

concentration of airborne particles can be reached quickly when the material is sprayed[5]

[7][10].

General Hygiene: Avoid contact with skin, eyes, and clothing[9][13][14]. Do not eat, drink, or

smoke during work[5]. Wash hands thoroughly after handling[8][15].

First Aid Measures
In case of exposure, immediate first aid is critical. The following workflow outlines the

necessary steps.
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Exposure Event

First Aid Response

Procedures

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep patient at rest, half-sitting.

If breathing stops, give artificial respiration.

Remove contaminated clothing immediately.
Wash skin with plenty of water and soap.

Rinse cautiously with plenty of water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Rinse mouth.
Do NOT induce vomiting.

Never give anything by mouth to an unconscious person.

Seek immediate medical advice/attention.
Show SDS to the doctor.

If irritation persists

Click to download full resolution via product page

Caption: First Aid Workflow for CHPTAC Exposure.
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Accidental Release Measures
Proper containment and cleanup of spills are essential to prevent environmental contamination

and personnel exposure.

Personal Precautions: Evacuate personnel to safe areas[14][15]. Wear appropriate PPE,

including a chemical protection suit and self-contained breathing apparatus (SCBA)[5][7][10].

Environmental Precautions: Do not let the chemical enter the environment or drains[5][7][8]

[10][15].

Containment and Cleanup: Collect leaking and spilled liquid in sealable containers as far as

possible. Absorb the remaining liquid with sand or an inert absorbent. Store and dispose of

the collected material according to local regulations[5][7][10].

The following diagram illustrates the spill response workflow.
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Spill Detected

Assess Situation
(Size, Location, Hazards)

Evacuate Non-Essential Personnel

Don Appropriate PPE
(Chemical suit, SCBA)

Contain Spill
Prevent entry into drains/waterways

Absorb with Inert Material
(Sand, earth)

Collect and Place in
Sealable Containers

Decontaminate Spill Area

Dispose of Waste
According to Local Regulations

Click to download full resolution via product page

Caption: Workflow for Handling a CHPTAC Spill.
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Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area between 5-35°C[1][4][6]. Keep

containers tightly closed when not in use[1][4][8]. Store locked up[2][7][8][10]. Keep away

from fire, heat, and incompatible materials such as strong oxidants, strong acids, and strong

bases[1][4][9]. Store in an area without drain or sewer access[2][10].

Disposal: Dispose of contents and containers at an appropriate treatment and disposal

facility in accordance with applicable laws and regulations[2][7]. Offer surplus and non-

recyclable solutions to a licensed disposal company[15].

Physical and Chemical Properties
Table 3: Physical and Chemical Properties of CHPTAC

Property Value Reference

Physical State
Solid, Powder (pure) / Liquid

(solution)
[2][7][10][16]

Color
White (solid) / Colorless

(solution)
[7][10][16][17]

Melting Point 180.5 °C / 190 °C [2][7][10]

Boiling Point 190 - 209 °C [2][7][10]

Density
1.11 g/cm³ at 20°C / 1.154

g/mL at 25°C
[2][7][10]

Water Solubility Miscible [2][10]

Vapor Pressure < 0.001 Pa at 20°C [7][10]

Flash Point 113 °C (closed cup) [10]

Auto-ignition Temperature > 400 °C [7][10]

log Pow (Octanol/Water

Partition Coeff.)
< -1.5 at 25°C [7][10]
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Environmental Fate and Ecotoxicity
CHPTAC is harmful to aquatic organisms and may cause long-term adverse effects in the

aquatic environment[5][8]. It is strongly advised not to let the chemical enter the

environment[5].

Table 4: Ecotoxicity Data

Organism Test Value Duration Reference

Fish (Danio rerio) LC50 4128 mg/L 96 h [10]

Daphnia magna EC50 240.2 mg/L 24 h [10]

Algae

(Desmodesmus

subspicatus)

EC50 > 10,000 mg/L 72 h [10]

Microorganisms

(Activated

sludge)

EC50 > 2,000 mg/L 3 h [10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. id.tianchengchemical.com [id.tianchengchemical.com]

2. echemi.com [echemi.com]

3. Shandong Tiancheng Chemical Co., Ltd. [ru.tianchengchemical.com]

4. Quat 188 Material Safety Data Sheet [fr.tianchengchemical.com]

5. (3-Chloro-2-hydroxypropyl)trimethylammonium chloride | C6H15NOCl2 | CID 18732 -
PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dextrosil
https://www.tcichemicals.com/BE/en/sds/C1180_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrosil
https://www.chemicalbook.com/msds/3327-22-8.pdf
https://www.chemicalbook.com/msds/3327-22-8.pdf
https://www.chemicalbook.com/msds/3327-22-8.pdf
https://www.chemicalbook.com/msds/3327-22-8.pdf
https://www.benchchem.com/product/b057303?utm_src=pdf-custom-synthesis
https://id.tianchengchemical.com/blog/detail-275275.html
https://www.echemi.com/produce/pr2408061102-3-chloro-2-hydroxypropyltrimethyl-ammonium-chloride-65-69-quat-188-cationic-etherifying-agent.html
https://ru.tianchengchemical.com/blog/
https://fr.tianchengchemical.com/blog/quat-188-material-safety-data-sheet-275275.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrosil
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrosil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Applications of CHPTAC (CAS 3327-22-8) in Cationic Starch and Cellulose Modification -
Chemical Supplier Unilong [unilongindustry.com]

7. echemi.com [echemi.com]

8. tcichemicals.com [tcichemicals.com]

9. Quat 188 Material Safety Data Sheet [tianchengchemical.com]

10. chemicalbook.com [chemicalbook.com]

11. bgrci.de [bgrci.de]

12. corteva.com [corteva.com]

13. datasheets.scbt.com [datasheets.scbt.com]

14. (S)-(-)-(3-CHLORO-2-HYDROXYPROPYL)TRIMETHYLAMMONIUM CHLORIDE -
Safety Data Sheet [chemicalbook.com]

15. static.cymitquimica.com [static.cymitquimica.com]

16. chemsunco.com [chemsunco.com]

17. tnjchem.com [tnjchem.com]

To cite this document: BenchChem. [(3-Chloro-2-hydroxypropyl)trimethylammonium chloride
safety and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-
trimethylammonium-chloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://unilongindustry.com/applications-of-chptac-cas-3327-22-8-in-cationic-starch-and-cellulose-modification/
https://unilongindustry.com/applications-of-chptac-cas-3327-22-8-in-cationic-starch-and-cellulose-modification/
https://www.echemi.com/sds/3-chloro-2-hydroxypropyltrimethylammoniumchloride-pid_Seven25802.html
https://www.tcichemicals.com/BE/en/sds/C1180_EU_6N.pdf
https://www.tianchengchemical.com/blog/quat-188-material-safety-data-sheet-275275.html
https://www.chemicalbook.com/msds/3327-22-8.pdf
https://www.bgrci.de/fileadmin/BGRCI/Downloads/DL_Praevention/Fachwissen/Gefahrstoffe/TOXIKOLOGISCHE_BEWERTUNGEN/Bewertungen/ToxBew237-E.pdf
https://www.corteva.com/content/dam/dpagco/corteva/na/us/en/files/bulk-handling-guides/US-Corteva-Agriscience-Bulk-Storage-and-Handling-Guide.pdf
https://datasheets.scbt.com/sc-235263.pdf
https://www.chemicalbook.com/msds/101396-91-2.htm
https://www.chemicalbook.com/msds/101396-91-2.htm
https://static.cymitquimica.com/products/IN/pdf/sds-DA0004E6.pdf
https://chemsunco.com/e_productshow/?152-Cationic-reagent-6569-Quat-188-152.html
https://www.tnjchem.com/3-chloro-2-hydroxypropyltrimethylammonium-chloride_p629.html
https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-trimethylammonium-chloride-safety-and-handling-precautions
https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-trimethylammonium-chloride-safety-and-handling-precautions
https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-trimethylammonium-chloride-safety-and-handling-precautions
https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-trimethylammonium-chloride-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

